Cas no 1510066-09-7 (1-1-(2,6-difluorophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(2,6-difluorophenyl)cyclopropylethan-1-one
• CAS No: 1510066-09-7
• MF: C₁₁H₁₀F₂O
• MW: 196.193310260773
• CID: 5833399
• PubChem ID: 83808662
• Update Time: 2024-01-13

1-1-(2,6-difluorophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,6-difluorophenyl)cyclopropylethan-1-one
• 1-[1-(2,6-difluorophenyl)cyclopropyl]ethan-1-one
• 1510066-09-7
• EN300-1828070

• Inchi： 1S/C11H10F2O/c1-7(14)11(5-6-11)10-8(12)3-2-4-9(10)13/h2-4H,5-6H2,1H3
• InChI Key： YYSKZLQZIWTICI-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1(C(C)=O)CC1)F

Computed Properties

• Exact Mass: 196.06997126g/mol
• Monoisotopic Mass: 196.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes